Cas no 1823870-46-7 (6-Quinolinamine, 3-iodo-N-methyl-)

• Product Name: 6-Quinolinamine, 3-iodo-N-methyl-
• CAS No: 1823870-46-7
• MF: C₁₀H₉IN₂
• MW: 284.096334218979
• CID: 6537721
• Update Time: 2025-10-28

6-Quinolinamine, 3-iodo-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinamine, 3-iodo-N-methyl-

• Inchi： 1S/C10H9IN2/c1-12-9-2-3-10-7(5-9)4-8(11)6-13-10/h2-6,12H,1H3
• InChI Key： QFQIVALQMFSPSI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(NC)=CC=2)C=C(I)C=1

Experimental Properties

• Density: 1.794±0.06 g/cm3(Predicted)
• Boiling Point: 396.5±22.0 °C(Predicted)
• pka: 3.69±0.14(Predicted)

Additional information on 6-Quinolinamine, 3-iodo-N-methyl-

Recent Advances in the Study of 6-Quinolinamine, 3-iodo-N-methyl- (CAS: 1823870-46-7)

The compound 6-Quinolinamine, 3-iodo-N-methyl- (CAS: 1823870-46-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 6-Quinolinamine, 3-iodo-N-methyl-, which make it a promising candidate for targeting specific biological pathways. The presence of the iodine substituent at the 3-position and the methyl group on the nitrogen atom are believed to enhance its binding affinity to certain protein targets, particularly those involved in cancer and infectious diseases.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 6-Quinolinamine, 3-iodo-N-methyl- using a palladium-catalyzed cross-coupling reaction. The compound exhibited potent inhibitory activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. Further mechanistic studies revealed that the compound acts by inhibiting the activity of key kinases involved in cell proliferation.

Another significant finding comes from a recent preprint on bioRxiv, where the compound was evaluated for its antimicrobial properties. The study reported that 6-Quinolinamine, 3-iodo-N-methyl- showed broad-spectrum activity against several drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity.

In addition to its direct biological effects, 6-Quinolinamine, 3-iodo-N-methyl- has also been explored as a versatile building block for the synthesis of more complex molecules. A recent patent application disclosed its use in the preparation of novel heterocyclic compounds with potential applications in neurodegenerative diseases. The patent highlights the compound's ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS)-targeted therapies.

Despite these promising findings, challenges remain in the development of 6-Quinolinamine, 3-iodo-N-methyl- as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical properties and diverse biological activities make it a valuable tool for further research in chemical biology and drug discovery.

In conclusion, the recent studies on 6-Quinolinamine, 3-iodo-N-methyl- (CAS: 1823870-46-7) underscore its potential as a multifunctional compound with applications in oncology, infectious diseases, and CNS disorders. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical development.